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Compound Name: 2,2-Diethyl-1-pentanol
CAS No.: 14202-62-1
Cat. No.: B082163
Get Quote
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Executive Summary

2,2-Diethyl-1-pentanol (CAS 14202-62-1) represents a distinct class of "neo-structured”
primary alcohols characterized by a quaternary carbon at the

-position (C2). Unlike linear isomers (e.g., 1-nonanol) or simple branched Guerbet alcohols
(e.g., 2-ethyl-1-hexanol), the steric crowding around the hydroxyl group in this molecule imparts
unique reactivity profiles—specifically resistance to esterification and oxidation—and distinct
spectroscopic signatures.

This technical guide provides a definitive reference for the identification, synthesis, and spectral
analysis of 2,2-Diethyl-1-pentanol. It moves beyond basic data listing to explain the causality
of spectral shifts and fragmentation patterns, ensuring researchers can confidently distinguish
this isomer from structurally similar impurities.

Part 1: Structural Identification & Physicochemical
Profile
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The structural integrity of 2,2-Diethyl-1-pentanol hinges on the quaternary C2 center. This
steric bulk prevents the typical multiplet splitting seen in linear primary alcohols, serving as a
primary diagnostic marker.

Table 1: Physicochemical C 1]

Property Value / Description Validation Note

IUPAC Name 2,2-Diethylpentan-1-ol Longest chain is pentanol (C5)
CAS Registry 14202-62-1 Verified via PubChem [1]
Formula MW: 144.25 g/mol

Neo-structure (Quaternary
Structure Achiral (Plane of symmetry)
_C)

. . _ Lower than 1-nonanol (213 °C)
Boiling Point ~185-190 °C (Predicted) )
due to branching

. Typical for branched C9
Density
alcohols

Solubili Organic solvents (High); Water  Hydrophobic alkyl tails
olubili
Y (Low) dominate

Part 2: Synthesis & Impurity Profiling

To obtain high-purity spectral standards, commercial sourcing often fails due to isomer
contamination. The most robust route for generating analytical-grade 2,2-Diethyl-1-pentanol is
the reduction of its corresponding acid precursor, 2,2-diethylpentanoic acid.

Synthesis Protocol: LiAIlH4 Reduction

Rationale: Direct reduction of the carboxylic acid ensures the carbon skeleton remains intact
without the rearrangement risks associated with Grignard additions to ketones.

Reagents:

e 2,2-Diethylpentanoic acid (Precursor)[1]
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e Lithium Aluminum Hydride (

) (Reductant)

o Tetrahydrofuran (THF), Anhydrous (Solvent)

Workflow Diagram (DOT):

Activation: . Reduction: . . Quench: P Product:
i THF HydrldeTransfer # Dropwise addition of LiAIH4 Alkoxide Hydrolysls > Fieser Workul Distillation | 2,2-Diethyl-1-pentanol

issolve in Y
(0°C, N2 Atmosphere) (Exothermic Control) (H20 -> 15% NaOH -> H20) (>98% Purity)

Di

Click to download full resolution via product page

Figure 1: Synthesis workflow for analytical standard preparation via hydride reduction.

Impurity Markers

When analyzing commercial samples, look for 2-ethyl-1-pentanol. This impurity arises if the
alkylation step in the precursor synthesis was incomplete (mono-ethylation vs. di-ethylation).

» Diagnostic: The impurity will show a doublet/multiplet for the
-protons in NMR, whereas the target molecule shows a singlet.

Part 3: Spectroscopic Analysis (The Core)

This section details the expected spectral data derived from the molecule's unique symmetry

and steric environment.

Nuclear Magnetic Resonance (NMR)

The NMR spectrum is the definitive tool for structural validation. The quaternary carbon at C2
decouples the hydroxymethyl protons from the rest of the alkyl chain.

H NMR (400 MHz,
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Chemical Shift (

Assignment Note
)
C1(
68.5 Deshielded by oxygen.
)
Diagnostic: High field
42.0 C2 (Quaternary)
quaternary carbon.
Propyl
35.5 (
to C2)
Ethyl
26.0 Equivalent due to symmetry.
(x2)
Propyl
16.5
(Middle)
145 Propyl
Ethyl
7.5 Distinctly shielded methyls.
(x2)

Mass Spectrometry (EI-MS)

The electron ionization (EI) spectrum of 2,2-diethyl-1-pentanol is dominated by fragmentation
at the quaternary center. The molecular ion (

) is typically weak or absent due to rapid fragmentation.

Key Fragmentation Pathway:

o Alpha Cleavage: Loss of alkyl groups attached to the quaternary C2 is less favorable than
the loss of the hydroxymethyl group, but the dominant peak often comes from the
rearrangement or loss of water.
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e Diagnostic Peak (m/z 31): The

ion is the hallmark of primary alcohols.

e Hydrocarbon Clusters: Series of peaks separated by 14 units (
) representing the alkyl tails.

Fragmentation Logic Diagram (DOT):

Molecular lon [M]+
m/z 144 (Weak/Absent)

- H20 |Fragmentation at C2 \ C1-C2 Bond Scission

Dehydration [M-18] Alpha Cleavage Dmgnos{émiﬂgﬁr]iAlcohol
m/z 126 (Loss of Ethyl/Propyl) " /z_ a1

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathways.

Infrared Spectroscopy (FT-IR)

e 3300-3400 cm~1: Broad O-H stretch. In 2,2-diethyl-1-pentanol, this band may appear
sharper or shifted compared to linear alcohols if the steric bulk at C2 hinders intermolecular
hydrogen bonding [2].

e 2850-2960 cm~1: Strong C-H stretching (Alkane).

e 1050 cm~1: C-O stretch (Primary alcohol).

Part 4: Experimental Protocol for Spectral Validation
To replicate these results, use the following sample preparation protocol.

Protocol: NMR Sample Prep
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e Solvent Selection: Use

(Deuterated Chloroform) containing 0.03% TMS as an internal standard.

e Concentration: Dissolve 10 mg of 2,2-diethyl-1-pentanol in 0.6 mL of solvent.

o Note: High concentrations may shift the OH peak; dilute samples provide sharper
resolution of the alkyl region.

e Acquisition: Run 16 scans for

H and 256 scans for

C to ensure signal-to-noise ratio allows detection of minor isomeric impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Profiling & Characterization of 2,2-
Diethyl-1-pentanol (CAS 14202-62-1)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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